Cas no 2751610-72-5 (5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid)

• Product Name: 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid
• CAS No: 2751610-72-5
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• MDL: MFCD34594939
• CID: 5612163
• PubChem ID: 165746251
• Update Time: 2025-07-14

5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2751610-72-5
• EN300-35281169
• 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid
• Z5194441936
• 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid

• MDL： MFCD34594939
• Inchi： 1S/C21H17N3O4/c25-20(26)19-16-9-24(10-18(16)22-23-19)21(27)28-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-8,17H,9-11H2,(H,22,23)(H,25,26)
• InChI Key： APEKRBFYLOPPIG-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C(C(=O)O)=NN2)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.5Ų

Additional information on 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid

Introduction to 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo[3,4-cpyrazole-3-carboxylic acid (CAS No. 2751610-72-5)

5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo[3,4-cpyrazole-3-carboxylic acid, identified by its CAS number 2751610-72-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety in its molecular framework suggests potential applications in the development of bioactive molecules, particularly in the realm of drug discovery and molecular probes.

The pyrrolo[3,4-cpyrazole core is a privileged scaffold in medicinal chemistry, exhibiting diverse pharmacological properties. Its unique structural features make it a valuable building block for designing novel therapeutic agents targeting various diseases. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its biological potential.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it enhances the solubility and metabolic stability of molecules, making them more suitable for pharmaceutical applications. This feature has been leveraged in the design of kinase inhibitors, where such substituents improve binding affinity and selectivity.

One of the most compelling aspects of 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo[3,4-cpyrazole-3-carboxylic acid is its potential as a tool compound for biochemical assays. The pyrrolopyrazole scaffold can serve as a ligand for various enzymes and receptors, allowing researchers to investigate their mechanisms of action. For instance, studies have shown that derivatives of this scaffold can interact with protein kinases, leading to insights into their role in cellular signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoren-9-ylmethoxycarbonyl group necessitates careful optimization to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have made it possible to produce this compound with minimal environmental impact.

From a computational chemistry perspective, the molecular structure of 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo[3,4-cpyrazole-3-carboxylic acid has been extensively studied using various modeling techniques. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational preferences and interactions with biological targets. These computational approaches are crucial for rational drug design and optimizing lead compounds for clinical trials.

The biological activity of this compound has been explored in several preclinical studies. Initial screenings have revealed promising results in inhibiting the growth of certain cancer cell lines. The pyrrolopyrazole core is known to exhibit anti-proliferative effects by interfering with key signaling pathways involved in tumor progression. Further investigations are warranted to elucidate the precise mechanisms by which this compound exerts its therapeutic effects.

In conclusion,5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H-pyrrolo[3,4-cpyrazole-3-carboxylic acid (CAS No. 2751610-72-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential make it a valuable candidate for drug development. Ongoing research efforts are expected to yield novel therapeutic agents that could benefit patients suffering from various diseases.